2-Methoxy-4-(3-methylsulfonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-4-(3-methylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O5S/c1-20-14-9-11(6-7-13(14)15(16)17)10-4-3-5-12(8-10)21(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key: GRMQPQVDAMRQEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)S(=O)(=O)C)C(=O)O
• Molecular Formula: C15H14O5S
• DSSTOX Substance ID: DTXSID90691628
• Molecular Weight: 306.3 g/mol
• CAS RN: 1261993-82-1

Description

2-Methoxy-4-(3-methylsulfonylphenyl)benzoic acid, 95%, is a synthetic organic compound that has been widely used in scientific research. It is commonly referred to as 2-MMPB and is a derivative of benzoic acid. This compound has a variety of applications in scientific research and has been used in studies ranging from pharmacology to biochemistry. It is a solid, white, crystalline powder that is soluble in water and alcohol.

Scientific Research Applications

2-MMPB has been used in a variety of scientific research applications. It has been used to study the pharmacology of drugs, the biochemistry of enzymes, and the physiology of cells. Additionally, it has been used to study the effects of environmental toxins on organisms, and to study the effects of drugs on the nervous system.

Mechanism of Action

2-MMPB has been shown to act as a reversible inhibitor of cytochrome P450 enzymes. This enzyme is involved in the metabolism of drugs and other compounds, and its inhibition can lead to changes in the pharmacological effects of drugs. Additionally, 2-MMPB has been shown to act as an inhibitor of monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
2-MMPB has been shown to have a variety of biochemical and physiological effects. In pharmacological studies, 2-MMPB has been shown to increase the bioavailability of drugs, and to reduce the toxicity of certain compounds. Additionally, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. In physiological studies, 2-MMPB has been shown to reduce the activity of certain enzymes, and to increase the activity of certain hormones.

Advantages and Limitations for Lab Experiments

2-MMPB has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available. Additionally, it is relatively stable, and can be stored at room temperature. However, there are also some limitations to its use. It is not very soluble in organic solvents, and it can be difficult to dissolve in water. Additionally, it can be toxic at high concentrations, and can cause irritation to the skin and eyes.

Future Directions

The potential future directions for 2-MMPB are wide-ranging. It could be used to study the effects of drugs on the nervous system, or to study the effects of environmental toxins on organisms. Additionally, it could be used to study the pharmacology of drugs, and to develop new drugs or treatments. It could also be used to study the biochemistry of enzymes, and to develop new enzyme inhibitors. Finally, it could be used to study the physiology of cells, and to develop new treatments for diseases.

Synthesis Methods

2-MMPB is synthesized by a variety of methods, including the reaction of benzoic acid with 3-methylsulfonylphenyl chloride, the reaction of 4-methylsulfonylbenzoic acid with 2-chloromethylbenzene, and the reaction of 2-chloromethylbenzene with 4-methylsulfonylbenzoic acid. The most common method of synthesis is the reaction of benzoic acid with 3-methylsulfonylphenyl chloride. This reaction produces 2-MMPB as the primary product.